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Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999)
Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound.
Tetraethylene glycol is a poly(ethylene glycol).